![molecular formula C23H30N4O B5652546 1-(2-methylpyridin-4-yl)-4-(4-piperidin-3-ylbenzoyl)-1,4-diazepane](/img/structure/B5652546.png)
1-(2-methylpyridin-4-yl)-4-(4-piperidin-3-ylbenzoyl)-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-methylpyridin-4-yl)-4-(4-piperidin-3-ylbenzoyl)-1,4-diazepane is a compound belonging to the diazepane class of chemicals, which have significant applications in various fields of chemistry and biology. These compounds are known for their unique structures and properties.
Synthesis Analysis
The synthesis of related diazepane derivatives typically involves the reaction of specific precursors in the presence of solvents or catalysts. For instance, Kottapalle and Shinde (2021) described the synthesis of diazepin compounds using catalytic amounts of piperidine and specific solvents, highlighting the importance of solvent choice and substituents in the synthesis process (Kottapalle & Shinde, 2021).
Molecular Structure Analysis
The molecular structure of diazepanes is characterized by their seven-membered ring systems. Studies like those by Reisinger, Koch, Bernhardt, and Wentrup (2004) provide insights into the structural characteristics of similar compounds, demonstrating the role of substituents in determining the molecular conformation (Reisinger et al., 2004).
Chemical Reactions and Properties
Diazepanes can undergo various chemical reactions depending on their functional groups. For example, the research by Naidu et al. (2016) on similar compounds shows how different substituents can influence the chemical reactivity and interaction with biological targets (Naidu et al., 2016).
Physical Properties Analysis
The physical properties of diazepanes, such as melting points, solubility, and crystalline structure, are influenced by their molecular structure. For instance, studies like those by Kuleshova and Khrustalev (2000) provide valuable information on the crystal structures and conformational flexibility of related compounds (Kuleshova & Khrustalev, 2000).
Chemical Properties Analysis
The chemical properties of diazepanes, including their reactivity, stability, and interaction with other molecules, are crucial for their application in various fields. Research like that by Wang et al. (2014) contributes to understanding these aspects by exploring the synthesis and characterization of related compounds (Wang et al., 2014).
properties
IUPAC Name |
[4-(2-methylpyridin-4-yl)-1,4-diazepan-1-yl]-(4-piperidin-3-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N4O/c1-18-16-22(9-11-25-18)26-12-3-13-27(15-14-26)23(28)20-7-5-19(6-8-20)21-4-2-10-24-17-21/h5-9,11,16,21,24H,2-4,10,12-15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVFDISVPIVBNIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCCN(CC2)C(=O)C3=CC=C(C=C3)C4CCCNC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Methylpyridin-4-yl)-4-(4-piperidin-3-ylbenzoyl)-1,4-diazepane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.